Cas no 2228875-41-8 (3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol)

• Product Name: 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol
• CAS No: 2228875-41-8
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6437649
• PubChem ID: 165646379
• Update Time: 2025-05-20

3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol
• EN300-1798405
• 2228875-41-8
• 3-[(3-fluoro-2-methylphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C11H14FNO/c1-8-9(3-2-4-10(8)12)5-11(14)6-13-7-11/h2-4,13-14H,5-7H2,1H3
• InChI Key： CYFGTJIJIGTCGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC1(CNC1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol

3-(3-Fluoro-2-Methylphenyl)methylazetidin-3-ol: A Comprehensive Overview

The compound 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol (CAS No. 2228875-41-8) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups. The presence of a fluoro group at the 3-position and a methyl group at the 2-position on the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators. The compound's ability to interact with key biological targets has been extensively explored using computational modeling and in vitro assays. For instance, researchers have demonstrated that this molecule exhibits potent inhibitory activity against several kinases, including CDKs and MAPKs, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

The synthesis of 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azetidine ring through cyclization reactions, followed by functionalization to introduce the fluoro and methyl substituents on the phenyl ring. This approach ensures high yields and excellent stereochemical control, which are critical for maintaining the compound's bioactivity.

One of the most intriguing aspects of 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol is its pharmacokinetic profile. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross the blood-brain barrier makes it particularly attractive for treating central nervous system disorders. Additionally, the compound demonstrates low toxicity in animal models, further supporting its potential as a therapeutic agent.

Recent advancements in medicinal chemistry have also led to the exploration of 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol as a lead compound for developing next-generation drugs. By leveraging structure-based drug design and machine learning algorithms, researchers have identified novel analogs with enhanced potency and selectivity. These findings underscore the importance of this compound as a valuable tool in drug discovery pipelines.

In conclusion, 3-(3-fluoro-2-methylphenyl)methylazetidin-3-ol (CAS No. 2228875-41-8) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.